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Compound of Interest

Compound Name: Tetramethylammonium chloride

Cat. No.: B104028

An In-depth Technical Guide to the Safety of Tetramethylammonium Chloride

This guide provides comprehensive safety data for tetramethylammonium chloride (TMAC),
compiled for researchers, scientists, and drug development professionals. It covers hazard
identification, toxicological data, emergency procedures, and handling protocols, presenting
guantitative information in structured tables and visualizing key workflows using the Graphviz
DOT language.

Chemical Identification

Identifier Value

Chemical Name Tetramethylammonium chloride[1]

N,N,N-Trimethylmethanaminium chloride,

Synonyms TMAC, Me4N+CI-[1][2][3]
CAS Number 75-57-0[3][4]

Molecular Formula CaH12CIN[3][5][6]
Molecular Weight 109.60 g/mol [1][2][5][7]

Hazard Identification and Classification

Tetramethylammonium chloride is classified as a hazardous substance with acute toxicity,
skin irritation properties, and the potential for target organ damage.[4][8][9] It is fatal if
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swallowed and toxic in contact with skin.[4][8]

GHS Hazard Classification

Hazard Class Category Hazard Statement
. H300: Fatal if swallowed[4]
Acute Toxicity, Oral Category 2 5]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[4][8]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2 8]
, o Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[10]
- o H370: Causes damage to
Specific Target Organ Toxicity
Category 1 organs (Central Nervous

(Single Exposure)

System)[4][8]

| Hazardous to the Aquatic Environment, Chronic | Category 2 | H411: Toxic to aquatic life with

long lasting effects[8] |
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GHS Hazard Classifications

STOT (Single Exposure)
Category 1
H370: Causes damage to organs

R . Skin Irritation
Tetramethylammonium Chloride (TMAC) Category 2 Primary Target Organ

H315: Causes skin irritation

TMAC
(CAS: 75-57-0) Central Nervous System (CNS)

Acute Toxicity (Dermal) ‘
Category 3
H311: Toxic in contact with skin

Acute Toxicity (Oral)
Category 2 EEEEEEEEEEEEEEEEET
H300: Fatal if swallowed

Click to download full resolution via product page
Caption: GHS hazard classifications for Tetramethylammonium Chloride.

Physical and Chemical Properties

TMAC is a white, hygroscopic crystalline solid.[2][7][11] It is highly soluble in water and polar
organic solvents like methanol but insoluble in ether and chloroform.[5][12]

Property Value

Appearance White hygroscopic crystalline powder[7][11]
Melting Point >300 °C (decomposes)[2][6]

Density 1.17 g/cm3[5]

Vapor Pressure < 1.3 E-8 Pa at 20 °C[9]

Water Solubility > 1000 g/L at 20 °C[9]

log Pow (Octanol/Water Partition Coefficient) <-1.6[9]
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Toxicological Information

The primary routes of exposure are ingestion, skin contact, and inhalation.[13] Ingestion may
be fatal, and skin contact can lead to systemic toxic effects.[11] The substance causes damage
to the central nervous system.[4][8]

Acute Toxicity Data

Type Route Species Value

LD50 Oral Rat 47 - 50 mg/kg[5][11]
LD50 Oral Mouse 100 - 200 mg/kg[11]
LD50 Dermal Rabbit > 200 - 500 mg/kg
LD50 Intraperitoneal Mouse 25 mg/kg[5][11]

LD50 Subcutaneous Mouse 40 mg/kg[5][11]

Fathead Minnow
LC50 - (Pimephales 462 mg/L (96 h)[14]

promelas)

| NOEC (Chronic) | - | Water Flea (Daphnia magna) | 0.030 mg/L (11 d) |

Experimental Protocols

The toxicological data presented are primarily derived from standardized tests established by
the Organisation for Economic Co-operation and Development (OECD).

o OECD Test Guideline 401 (Acute Oral Toxicity): This method determines the short-term toxic
effects of a substance when administered in a single oral dose. Graded doses are given to
groups of experimental animals (commonly rats), and the LD50 value is calculated,
representing the dose that is lethal to 50% of the test population.

o OECD Test Guideline 402 (Acute Dermal Toxicity): This guideline assesses the toxicity
following a single application of the substance to the skin for 24 hours. The test substance is
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applied to a shaved area on the back of the animal (commonly rats or rabbits), and the LD50
is determined.

o OECD Test Guideline 203 (Fish, Acute Toxicity Test): This test exposes fish (such as the
fathead minnow) to the chemical for a 96-hour period. The concentration of the chemical in
water that is lethal to 50% of the fish during this period is determined as the LC50 value.

Emergency Procedures

Immediate action is required in case of exposure or accidental release. Always show the Safety
Data Sheet to attending medical personnel.[10][8]

First-Aid Measures

posure Rout}
\4 \4
M

I
Immediat¢ Action Requirec‘i'

\
Take off immediately all contaminated clothing. Rinse cautiously with water for at least 15 minutes. Do NOT induce vomiting.
Wash off with soap and plenty of water. Remove contact lenses if present and easy to do. Rinse mouth with water.

Medical Attention

\

Move to fresh air.

If not breathing, give artificial respiration.

/ A

Call a POISON CENTER

or doctor immediately

Click to download full resolution via product page

Caption: First-aid workflow for Tetramethylammonium Chloride exposure.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][8][15]

» Hazardous Combustion Products: Thermal decomposition can release irritating gases and
vapors, including nitrogen oxides (NOXx), carbon oxides, and hydrogen chloride gas.[10][8]
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* Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[10][4][8]

Accidental Release Measures

In case of a spill, evacuate personnel to a safe area, ensure adequate ventilation, and avoid
dust formation.[8] Prevent the substance from entering drains or surface water.[4][8]

Spill or Leak Detected

Evacuate personnel to safe areas.
Ensure adequate ventilation.

:

Wear appropriate Personal Protective Equipment (PPE).
See Section 6.

:

Prevent further leakage.
Do not let product enter drains.

Contain and clean up the spill.
Sweep up and shovel.

Place material in suitable, closed containers for disposal.

Ventilate and clean the affected area thoroughly.

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for accidental release and cleanup procedures.

Handling, Storage, and Personal Protection
Safe Handling and Storage
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» Handling: Work under a hood and avoid contact with skin, eyes, and clothing.[8] Do not
breathe dust.[4][8] Do not eat, drink, or smoke when using this product.[10][4] Wash hands
thoroughly after handling.[10]

o Storage: Store in a cool, dry, and well-ventilated place.[2][8] Keep the container tightly
closed.[4][8] The substance is hygroscopic and should be protected from moisture.[4] Store
locked up and away from incompatible materials such as strong oxidizing agents.[10][2][11]

Exposure Controls and Personal Protective Equipment
(PPE)

Engineering controls, such as appropriate exhaust ventilation, should be used to minimize
exposure.[8] Personal protective equipment is mandatory when handling this substance.

Required Protection

Respiratory Protection
- Use where risk assessment shows it's necessary
- NIOSH/EN approved respirator

Skin/Body Protection
- Complete suit protecting against chemicals
- Lab coat

Personal Protective Equipment (PPE)
for TMAC Handling

Hand Protection
- Chemical-resistant gloves (e.g., Nitrile rubber)
- Inspect gloves before use

Eye/Face Protection
- Safety glasses with side-shields or goggles
- Face shield

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling TMAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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